Cas no 1824090-26-7 (1,7-Naphthyridine-3-carbonitrile, 4-hydroxy-)

• Product Name: 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy-
• CAS No: 1824090-26-7
• MF: C₉H₅N₃O
• MW: 171.155501127243
• MDL: MFCD21337834
• CID: 5191953
• Update Time: 2025-06-26

1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy-

• MDL： MFCD21337834
• Inchi： 1S/C9H5N3O/c10-3-6-4-12-8-5-11-2-1-7(8)9(6)13/h1-2,4-5H,(H,12,13)
• InChI Key： CVSSXJFRMMZGML-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=NC=2)C(O)=C(C#N)C=1

Additional information on 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy-

1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- (CAS No. 1824090-26-7): A Comprehensive Overview

1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- (CAS No. 1824090-26-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The presence of the hydroxyl and cyano groups in its structure imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- consists of a naphthyridine core with a hydroxyl group at the 4-position and a cyano group at the 3-position. The naphthyridine scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The hydroxyl group can participate in hydrogen bonding and other polar interactions, while the cyano group can serve as an electron-withdrawing moiety, influencing the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In vitro assays have demonstrated that it can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to induce apoptosis in cancer cells by modulating signaling pathways related to cell survival and proliferation.

In the context of cancer research, 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- has shown promise as a potential lead compound for developing new anticancer drugs. Studies have indicated that it can selectively target cancer cells while sparing normal cells, thereby reducing potential side effects. The mechanism of action involves the inhibition of specific kinases involved in cell cycle regulation and DNA repair processes. This selective targeting is crucial for improving the therapeutic index of anticancer agents.

Beyond its anti-inflammatory and anti-cancer properties, 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- has also been explored for its potential in treating neurodegenerative diseases. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate redox homeostasis and enhance cellular defense mechanisms.

The pharmacokinetic properties of 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- have also been investigated to assess its suitability as a drug candidate. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in physiological conditions, which are essential attributes for a successful drug candidate. Additionally, it has low toxicity profiles in animal models, further supporting its potential for clinical development.

In conclusion, 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- (CAS No. 1824090-26-7) is a promising compound with a diverse range of biological activities. Its unique chemical structure endows it with potent anti-inflammatory, anti-cancer, and neuroprotective properties. Ongoing research continues to uncover new applications and mechanisms of action for this compound, positioning it as a valuable asset in the development of novel therapeutic agents. As more studies are conducted and clinical trials advance, the full potential of 1,7-Naphthyridine-3-carbonitrile, 4-hydroxy- is likely to be realized.